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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides detailed, step-by-step procedures for the safe disposal of (4-
Benzylmorpholin-3-yl)methanol, a key intermediate in various synthetic processes.

Adherence to these protocols is crucial for minimizing environmental impact and safeguarding

laboratory personnel.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the material's Safety Data

Sheet (SDS) for specific hazard information. While a dedicated SDS for (4-Benzylmorpholin-
3-yl)methanol is not readily available, the precautionary measures for similar chemical

compounds should be strictly followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of

degradation before use.

Eye Protection: Safety glasses or goggles are mandatory to prevent accidental splashes.

Lab Coat: A lab coat should be worn to protect from skin contact.

Engineering Controls:
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Fume Hood: All handling and disposal procedures should be conducted within a certified

chemical fume hood to prevent the inhalation of any potential vapors.

In the event of a spill, it should be neutralized with sodium bicarbonate (NaHCO₃), absorbed

with an inert material such as vermiculite or sand, and then collected into a designated

hazardous waste container[1].

Step-by-Step Disposal Protocol
The disposal of (4-Benzylmorpholin-3-yl)methanol must be managed as hazardous waste, in

accordance with local, state, and federal regulations.

Waste Identification and Segregation:

(4-Benzylmorpholin-3-yl)methanol waste should be segregated from other waste

streams to avoid incompatible chemical reactions.

The waste can be identified by its CAS Number: 101376-25-4 for the (S)-enantiomer or

110167-20-9 for the racemic mixture[2][3].

Container Selection and Labeling:

Use a dedicated, compatible, and leak-proof container for collecting the waste. High-

density polyethylene (HDPE) containers are generally suitable for organic chemical waste.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "(4-Benzylmorpholin-3-yl)methanol," and the approximate concentration and

quantity.

Waste Accumulation:

Store the waste container in a designated and well-ventilated satellite accumulation area

within the laboratory.

Keep the container tightly sealed when not in use.

Final Disposal:
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Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of (4-Benzylmorpholin-3-yl)methanol down the drain or in regular trash.

Quantitative Data Summary
For accurate waste manifest documentation and to ensure compliance with disposal

regulations, the following information should be recorded for any accumulated (4-
Benzylmorpholin-3-yl)methanol waste.

Parameter Value Reference

Chemical Name
(4-Benzylmorpholin-3-

yl)methanol
N/A

Molecular Formula C₁₂H₁₇NO₂ [2][3]

Molecular Weight 207.27 g/mol [2][3]

CAS Number (S)-enantiomer 101376-25-4 [2]

CAS Number (racemate) 110167-20-9 [3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for (4-
Benzylmorpholin-3-yl)methanol.
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Caption: Disposal workflow for (4-Benzylmorpholin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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